Cas no 1241650-29-2 (N-(1-cyano-1,2-dimethylpropyl)-2-{ethyl[(2-nitrophenyl)methyl]amino}acetamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-{ethyl[(2-nitrophenyl)methyl]amino}acetamide
• CAS No: 1241650-29-2
• MF: C₁₇H₂₄N₄O₃
• MW: 332.397463798523
• CID: 6594318
• PubChem ID: 47028227
• Update Time: 2025-10-31

N-(1-cyano-1,2-dimethylpropyl)-2-{ethyl[(2-nitrophenyl)methyl]amino}acetamide Chemical and Physical Properties

Names and Identifiers

• 1241650-29-2
• EN300-26684486
• Z374820088
• N-(1-cyano-1,2-dimethylpropyl)-2-{ethyl[(2-nitrophenyl)methyl]amino}acetamide
• AKOS034256814
• N-(2-cyano-3-methylbutan-2-yl)-2-[ethyl-[(2-nitrophenyl)methyl]amino]acetamide

• Inchi： 1S/C17H24N4O3/c1-5-20(10-14-8-6-7-9-15(14)21(23)24)11-16(22)19-17(4,12-18)13(2)3/h6-9,13H,5,10-11H2,1-4H3,(H,19,22)
• InChI Key： VHGJVKRCADKUPG-UHFFFAOYSA-N
• SMILES： O=C(CN(CC)CC1C=CC=CC=1[N+](=O)[O-])NC(C#N)(C)C(C)C

Computed Properties

• Exact Mass: 332.18484064g/mol
• Monoisotopic Mass: 332.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 102Ų

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-{ethyl[(2-nitrophenyl)methyl]amino}acetamide

N-(1-cyano-1,2-dimethylpropyl)-2-{ethyl[(2-nitrophenyl)methyl]amino}acetamide: A Comprehensive Overview

The compound CAS No. 1241650-29-2, also known as N-(1-cyano-1,2-dimethylpropyl)-2-{ethyl[(2-nitrophenyl)methyl]amino}acetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has been the subject of recent studies, particularly in the field of drug design and development. Its unique structure, characterized by the presence of a cyano group, a dimethylpropyl chain, and a nitrophenyl moiety, makes it a promising candidate for exploring novel therapeutic agents.

Recent research has highlighted the importance of cyano groups in enhancing the bioavailability and stability of drugs. The dimethylpropyl chain in this compound contributes to its lipophilicity, which is crucial for crossing biological membranes. Additionally, the nitrophenyl group is known for its ability to modulate pharmacokinetic properties and improve targeting efficiency. These structural features make this compound an attractive target for further investigation in drug discovery programs.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitution and amide formation. The synthesis pathway involves the careful manipulation of reactive intermediates to ensure high yields and purity. Researchers have optimized these steps to minimize side reactions and maximize the formation of the desired product.

The biological activity of this compound has been evaluated in several in vitro assays. Initial studies suggest that it exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways. Furthermore, preliminary pharmacokinetic studies indicate that this compound has favorable absorption profiles and moderate clearance rates, making it suitable for systemic administration.

One of the most exciting developments involving this compound is its potential application in oncology. Preclinical data demonstrate that it selectively targets cancer cells while sparing normal tissue, a critical attribute for anti-cancer therapies. This selectivity is attributed to the compound's ability to interact with specific receptors overexpressed in malignant cells.

In conclusion, N-(1-cyano-1,2-dimethylpropyl)-2-{ethyl[(2-nitrophenyl)methyl]amino}acetamide represents a cutting-edge molecule with immense potential in the field of medicinal chemistry. Its unique structure, combined with promising biological activity and favorable pharmacokinetic properties, positions it as a strong candidate for further preclinical and clinical development.